Cas no 183960-95-4 ({3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid)

• Product Name: {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid
• CAS No: 183960-95-4
• MF: C₈H₅BO₂S₃
• MW: 240.130098104477
• CID: 1378086
• PubChem ID: 87561023
• Update Time: 2025-11-02

{3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Dithieno[2,3-a:2',3'-d]thiophen-6-ylboronic Acid
• Dithieno[3,2-b:2',3'-d]thiophene-2-boronic Acid
• SureCN2502613
• CTK8E5798
• D3823
• Dithieno[3,2-b:2',3'-d]thiophene-2-boronic Acid (contains varying amounts of Anhydride)
• NULL
• Dithieno[3,2-b:2',3'-d]thiophen-2-ylboronic acid
• NCQLXXAFCGRZLW-UHFFFAOYSA-N
• dithieno[3,2-b:2',3'-d]thiophen-2-boronic acid
• Bisthieno[3,2-b:2',3'-d]thiophen-2-ylboronic acid
• Dithieno[3,2-b:2',3'-d]thiophene-2-ylboronic acid
• dithieno[2,3-a:2\\',3\\'-d]thiophen-6-ylboronic
• {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid
• 183960-95-4
• dithieno[2,3-a:2\\',3\\'-d]thiophen-6-ylboronic acid
• 3,7,11-TRITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAEN-4-YLBORONIC ACID
• Dithieno[3,2-b:2',3'-d]thiophen-2-ylboronicacid
• 3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraen-4-ylboronic acid
• Dithieno[3,2-b:2',3'-d]thiophene-2-boronic Acid, (contains varying amounts of Anhydride)
• 3,7,11-trithiatricyclo[6.3.0.0^{2,6]undeca-1(8),2(6),4,9-tetraen-4-ylboronic acid
• DTXSID20659817
• T70465
• Dithieno[3,2-b:2,3-d]thiophene-2-boronic Acid (contains varying amounts of Anhydride)
• SCHEMBL2502613
• DB-230281

• Inchi： 1S/C8H5BO2S3/c10-9(11)6-3-5-8(14-6)7-4(13-5)1-2-12-7/h1-3,10-11H
• InChI Key： NCQLXXAFCGRZLW-UHFFFAOYSA-N
• SMILES： S1C2C=CSC=2C2=C1C=C(B(O)O)S2

Computed Properties

• Exact Mass: 239.95400
• Monoisotopic Mass: 239.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 125

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 501.2±60.0 °C at 760 mmHg
• Flash Point: 256.9±32.9 °C
• PSA: 125.18000
• LogP: 1.85730
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

{3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：0-10°C

Additional information on {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid

Comprehensive Guide to {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid (CAS No. 183960-95-4)

The compound {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid (CAS No. 183960-95-4) is a specialized boronic acid derivative with a unique tricyclic structure. This compound has garnered significant attention in the field of organic synthesis and medicinal chemistry due to its potential applications in cross-coupling reactions and as a building block for pharmaceutical intermediates. Its distinct molecular architecture makes it a valuable tool for researchers exploring novel catalytic processes and drug discovery.

One of the most notable features of {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid is its boronic acid functional group, which is widely utilized in Suzuki-Miyaura coupling reactions. These reactions are pivotal in the synthesis of biaryl compounds, which are foundational in the development of agrochemicals, materials science, and therapeutic agents. The compound’s tricyclic core also offers steric and electronic properties that can influence reactivity and selectivity in synthetic pathways.

In recent years, the demand for boronic acid derivatives like {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly catalytic systems, and this compound’s compatibility with palladium-free or low-catalyst-loading conditions aligns with these trends. Additionally, its potential role in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs) has sparked interest in the biopharmaceutical sector.

The synthesis of {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid typically involves multi-step organic transformations, including cyclization and boronation reactions. Its crystalline form and solubility profile make it suitable for various analytical techniques, such as NMR spectroscopy and X-ray crystallography. These properties are critical for quality control and structural validation in industrial-scale production.

From a market perspective, {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid is primarily supplied by specialty chemical manufacturers catering to academic and industrial research. The compound’s niche applications in asymmetric synthesis and catalysis have positioned it as a high-value reagent. Furthermore, its potential use in OLED materials and organic electronics has expanded its relevance beyond traditional chemical synthesis.

For researchers seeking alternative boronic acid reagents, {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid offers a compelling option due to its structural rigidity and reactivity modulation. Its compatibility with microwave-assisted synthesis and flow chemistry setups further enhances its utility in modern high-throughput screening environments. As the scientific community continues to explore new reaction methodologies, this compound is poised to play a pivotal role in innovative chemical processes.

In summary, {3,7,11-trithiatricyclo[6.3.0.02,?]undeca-1(8),2(6),4,9-tetraen-4-yl}boronic acid (CAS No. 183960-95-4) represents a versatile and highly functionalized boronic acid derivative with broad applications in organic chemistry, materials science, and drug development. Its unique tricyclic scaffold and reactivity profile make it a valuable asset for researchers aiming to push the boundaries of synthetic methodology and molecular design.